Cas no 2228610-83-9 (1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine
• CAS No: 2228610-83-9
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 5804478
• PubChem ID: 165700004
• Update Time: 2025-05-20

1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine
• EN300-1961203
• 2228610-83-9

• Inchi： 1S/C12H17F2NO/c1-8-5-4-6-9(10(8)16-3)7-12(2,15)11(13)14/h4-6,11H,7,15H2,1-3H3
• InChI Key： FILCUEMUTVVCET-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC=C(C)C=1OC)N)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine

1,1-Difluoro-3-(2-Methoxy-3-Methylphenyl)-2-Methylpropan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine, identified by the CAS number 2228610-83-9, is a fluorinated amine with a unique structure that has garnered attention in various fields of chemistry and material science. This compound belongs to the broader category of heterocyclic compounds and exhibits a combination of functional groups that make it versatile for applications in drug design, agrochemicals, and advanced materials.

The molecular structure of 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine is characterized by a central amine group attached to a branched carbon chain containing two fluorine atoms and a substituted phenyl ring. The phenyl group is further substituted with a methoxy and methyl group, which introduces additional electronic and steric effects into the molecule. These features contribute to its unique reactivity and selectivity in chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the construction of fluorinated heterocycles, which are known for their stability and bioavailability. The incorporation of fluorine atoms in organic compounds often enhances their pharmacokinetic properties, making them valuable in drug discovery.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the use of transition metal catalysts to facilitate the formation of the amine group under mild conditions. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physical and chemical properties of 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amine have been extensively studied to understand its behavior under different conditions. For example, its solubility in various solvents has been determined, which is crucial for its application in solution-based reactions. Additionally, thermal stability studies have revealed that the compound maintains its integrity under moderate heating conditions, making it suitable for thermal processing techniques.

From an environmental perspective, the compound's biodegradation pathways have been investigated to assess its impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, which reduces its persistence in the environment.

In conclusion, 1,1-difluoro-3-(2-methoxy-3-methylphenyl)-2-methylpropan-2-amie is a multifaceted compound with promising applications across diverse industries. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as pharmaceuticals and advanced materials science.